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For researchers, scientists, and drug development professionals, the precise measurement of

radioisotope half-lives is a cornerstone of many analytical and therapeutic applications.

However, some isotopes present extraordinary challenges to characterization. This guide

provides a comparative analysis of the experimental efforts to measure the half-life of

Tantalum-180m (¹⁸⁰ᵐTa), a metastable isomer that stands as nature's rarest naturally occurring

isotope and whose decay has yet to be definitively observed.

Tantalum-180m is unique in that it is a long-lived excited nuclear state, while its ground state,

¹⁸⁰Ta, is highly unstable with a half-life of only about 8 hours.[1][2] The decay of ¹⁸⁰ᵐTa is so

slow that it has never been directly measured, leading to a series of experiments that have

progressively set more stringent lower limits on its half-life.[3] Theoretical predictions place the

half-life in the range of 10¹⁷ to 10¹⁸ years, an age far exceeding that of the universe.[3][4]

Comparative Analysis of Experimental Half-Life
Limits
The pursuit of detecting the decay of ¹⁸⁰ᵐTa has been marked by increasingly sensitive

experiments designed to overcome the immense challenge of an extremely low signal-to-noise

ratio. The primary hurdles are the minuscule decay rate and the overwhelming background

radiation from cosmic rays and terrestrial sources.[4] To counter this, researchers employ large

sample masses and ultra-sensitive detectors in deep underground laboratories.
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The following table summarizes the key experimental lower limits established for the half-life of

Tantalum-180m.

Experiment/Collaboration
Lower Limit on Half-Life
(years)

Key Experimental Features

Pre-2016 Underground

Measurements
> 1.2 x 10¹⁶

Early underground

experiments not optimized for

this specific decay.[1]

HADES Underground

Laboratory (2016)
> 4.5 x 10¹⁶

1.5 kg of natural Tantalum

placed between two high-purity

germanium detectors.[3][4]

Majorana Demonstrator (Initial

Results)

> 0.29 x 10¹⁸ (all decay

channels)

Repurposed ultra-low

background facility with a

significantly larger Tantalum

sample and exceptional

energy resolution germanium

detectors.[5]

Majorana Demonstrator

(Specific Channels)
up to 1.5 x 10¹⁹

Advanced analysis methods

tailored to detect multiple

anticipated decay signatures,

improving existing limits by one

to two orders of magnitude.[5]

[6]

Experimental Protocols
The methodologies employed in the search for ¹⁸⁰ᵐTa decay share common principles,

focusing on maximizing the signal while minimizing background interference.

General Experimental Approach:

The core of these experiments involves a "sandwich" configuration where a substantial quantity

of high-purity Tantalum is placed between highly sensitive radiation detectors. The entire setup
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is housed deep underground to shield it from cosmic radiation. The primary signature of decay

is the emission of a gamma ray.[3][4]

HADES Underground Laboratory Protocol:

Location: The experiment was conducted at the HADES underground laboratory in Mol,

Belgium, situated 225 meters underground.[1]

Sample: 1.5 kilograms of high-purity natural Tantalum, containing approximately 180

milligrams of ¹⁸⁰ᵐTa, was used.[1][3] The natural isotopic abundance of ¹⁸⁰ᵐTa is about

0.012%.[4][7]

Detection System: Two high-purity germanium (HPGe) detectors were placed on either side

of the Tantalum sample.[3][4] HPGe detectors are favored for their excellent energy

resolution, which is crucial for identifying the specific energy of the gamma rays expected

from the decay.

Data Acquisition: The detectors were operated for an extended period (244 days) to

maximize the probability of observing a decay event.[3][4]

Outcome: No definitive decay signal was observed above the background noise, leading to

the establishment of a lower limit on the half-life of 4.5 x 10¹⁶ years.[3][4]

Majorana Demonstrator Protocol:

Location: This experiment is housed at the Sanford Underground Research Facility (SURF)

in South Dakota, at a depth of 4,850 feet, providing significant shielding from cosmic rays.[3]

[4]

Facility: The Majorana Demonstrator was originally designed to search for neutrinoless

double-beta decay, a process with an even longer predicted half-life. Its ultra-low background

construction, using exceptionally pure materials, makes it an ideal environment for the ¹⁸⁰ᵐTa

search.[3][8]

Sample and Detection: A substantially larger Tantalum sample than in previous experiments

was introduced into the repurposed Majorana module, surrounded by an array of high-purity

germanium detectors with exceptional energy resolution.[5][8]
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Analysis: Over a year of data collection was combined with the development of sophisticated

analysis methods specifically designed to identify multiple potential decay signatures.[5][8]

Outcome: While the decay has not yet been observed, the unprecedented sensitivity of the

Majorana experiment has pushed the lower limits on the half-life into the range of 10¹⁸ to

10¹⁹ years, for the first time reaching the values predicted by nuclear theory.[5][8]

Experimental Workflow Visualization
The following diagram illustrates the generalized workflow for a Tantalum-180m half-life

measurement experiment.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.sci.news/physics/tantalum-180m-decay-12779.html
https://www.energy.gov/science/np/articles/searching-decay-natures-rarest-isotope-tantalum-180m
https://www.sci.news/physics/tantalum-180m-decay-12779.html
https://www.energy.gov/science/np/articles/searching-decay-natures-rarest-isotope-tantalum-180m
https://www.benchchem.com/product/b1222186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Data Acquisition & Analysis

Result Interpretation

High-Purity Tantalum Sample

High-Purity Germanium Detectors

Sandwiched Configuration

Long-Term Data Collection
(Months to Years)

Underground Laboratory Shielding
(e.g., Lead, Copper)

Signal Processing &
Background Subtraction

Search for Decay Signature
(Gamma Ray Peak)

Set Lower Limit on Half-Life

If no signal observed

Click to download full resolution via product page

Caption: Generalized workflow for Tantalum-180m half-life experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1222186?utm_src=pdf-custom-synthesis
https://publications.jrc.ec.europa.eu/repository/handle/JRC47724
https://www.chemeurope.com/en/encyclopedia/Isotopes_of_tantalum.html
https://sanfordlab.org/news/tantalizing-decay-natures-rarest-isotope-may-finally-be-within-reach
https://sanfordlab.org/news/tantalizing-decay-natures-rarest-isotope-may-finally-be-within-reach
https://sciencesprings.wordpress.com/tag/theory-predicts-that-the-half-life-of-tantalum-180m-is-between-1017-and-1018-years-far-longer-than-the-universe-itself-has-existed/
https://www.sci.news/physics/tantalum-180m-decay-12779.html
https://www.researchgate.net/publication/321673855_The_curious_case_of_tantalum_180
https://en.wikipedia.org/wiki/Isotopes_of_tantalum
https://www.energy.gov/science/np/articles/searching-decay-natures-rarest-isotope-tantalum-180m
https://www.energy.gov/science/np/articles/searching-decay-natures-rarest-isotope-tantalum-180m
https://www.benchchem.com/product/b1222186#cross-verification-of-tantalum-180m-half-life-measurements
https://www.benchchem.com/product/b1222186#cross-verification-of-tantalum-180m-half-life-measurements
https://www.benchchem.com/product/b1222186#cross-verification-of-tantalum-180m-half-life-measurements
https://www.benchchem.com/product/b1222186#cross-verification-of-tantalum-180m-half-life-measurements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222186?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

